Cas no 1490277-95-6 (methyl 4-amino-3-(quinolin-2-yl)butanoate)

• Product Name: methyl 4-amino-3-(quinolin-2-yl)butanoate
• CAS No: 1490277-95-6
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 5962538
• PubChem ID: 66099138
• Update Time: 2025-05-21

methyl 4-amino-3-(quinolin-2-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-3-(quinolin-2-yl)butanoate
• EN300-1852092
• 1490277-95-6
• AKOS015441957

• Inchi： 1S/C14H16N2O2/c1-18-14(17)8-11(9-15)13-7-6-10-4-2-3-5-12(10)16-13/h2-7,11H,8-9,15H2,1H3
• InChI Key： NSGFGTUPSIWZGC-UHFFFAOYSA-N
• SMILES： O(C)C(CC(CN)C1C=CC2C=CC=CC=2N=1)=O

Computed Properties

• Exact Mass: 244.121177757g/mol
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 65.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 4-amino-3-(quinolin-2-yl)butanoate

Methyl 4-amino-3-(quinolin-2-yl)butanoate (CAS No. 1490277-95-6): A Comprehensive Overview

Methyl 4-amino-3-(quinolin-2-yl)butanoate, identified by its Chemical Abstracts Service (CAS) number 1490277-95-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a unique structural framework combining an amino acid derivative with a quinoline moiety, has garnered attention due to its potential biological activities and its utility in the development of novel therapeutic agents.

The structural composition of methyl 4-amino-3-(quinolin-2-yl)butanoate is characterized by a butanoic acid backbone substituted with an amino group at the fourth carbon and a quinolinyl group at the third carbon. This arrangement creates a molecule with distinct chemical and pharmacological properties. The presence of the quinoline ring, known for its antimicrobial and anti-inflammatory properties, suggests that this compound may exhibit similar bioactivities. Additionally, the amino acid-like structure provides a scaffold for further functionalization, making it a valuable intermediate in drug synthesis.

In recent years, there has been growing interest in quinoline derivatives due to their broad spectrum of biological activities. Quinolines have been widely studied for their roles in treating parasitic infections, such as malaria, and for their potential anticancer properties. The incorporation of a quinolinyl group into a butanoate derivative, as seen in methyl 4-amino-3-(quinolin-2-yl)butanoate, may enhance its bioavailability and target specificity, making it a promising candidate for further investigation.

One of the most compelling aspects of methyl 4-amino-3-(quinolin-2-yl)butanoate is its potential as a lead compound in drug discovery. The combination of an amino acid derivative and a quinoline moiety offers a unique chemical profile that can be exploited to develop new therapeutic strategies. For instance, this compound could be modified to target specific enzymes or receptors involved in various diseases, including cancer and inflammatory disorders. The versatility of its structure allows for extensive chemical manipulation, enabling researchers to fine-tune its properties for optimal biological activity.

The synthesis of methyl 4-amino-3-(quinolin-2-yl)butanoate involves multiple steps, each requiring precise control to ensure high yield and purity. The process typically begins with the functionalization of the quinoline core, followed by the introduction of the butanoic acid moiety and subsequent esterification. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, may be employed to achieve the desired connectivity between the different structural components. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in adequate quantities for research purposes.

Evaluation of methyl 4-amino-3-(quinolin-2-yl)butanoate in vitro has revealed several promising characteristics. Preliminary studies indicate that this compound exhibits moderate activity against certain bacterial strains, suggesting its potential as an antimicrobial agent. Additionally, its interaction with cellular components has been explored to assess its cytotoxicity profile. These findings are crucial for determining its safety and efficacy before moving to clinical trials.

The quinoline moiety in methyl 4-amino-3-(quinolin-2-yl)butanoate is particularly noteworthy due to its well-documented biological effects. Quinolines have been used for decades in the treatment of various infectious diseases, and their mechanism of action often involves inhibition of essential bacterial enzymes or disruption of cellular processes. By integrating this moiety into a butanoate derivative, researchers aim to develop compounds that retain these beneficial properties while minimizing side effects.

In conclusion, methyl 4-amino-3-(quinolin-2-yl)butanoate (CAS No. 1490277-95-6) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for quinoline derivatives, compounds like methyl 4-amino-3-(quinolin-2-yl)butanoate are likely to play an increasingly important role in addressing various health challenges.